Cas no 944281-39-4 ((dichloro-1,2-thiazol-5-yl)methanol)

• Product Name: (dichloro-1,2-thiazol-5-yl)methanol
• CAS No: 944281-39-4
• MF: C₄H₃Cl₂NOS
• MW: 184.043717622757
• MDL: MFCD28361228
• CID: 4666646
• PubChem ID: 16723166
• Update Time: 2025-09-27

(dichloro-1,2-thiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (dichloro-1,2-thiazol-5-yl)methanol
• 5-Isothiazolemethanol, 3,4-dichloro-
• (3,4-Dichloroisothiazol-5-yl)methanol

• MDL： MFCD28361228
• Inchi： 1S/C4H3Cl2NOS/c5-3-2(1-8)9-7-4(3)6/h8H,1H2
• InChI Key： DVPGIHUMECXCPW-UHFFFAOYSA-N
• SMILES： S1C(CO)=C(Cl)C(Cl)=N1

Computed Properties

• Exact Mass: 182.9312403g/mol
• Monoisotopic Mass: 182.9312403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides